molecular formula C14H24N4 B8742255 4-Cyclohexyl-4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine CAS No. 312638-92-9

4-Cyclohexyl-4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine

Cat. No.: B8742255
CAS No.: 312638-92-9
M. Wt: 248.37 g/mol
InChI Key: BDAJCEHKRPQTJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclohexyl-4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine is a useful research compound. Its molecular formula is C14H24N4 and its molecular weight is 248.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

312638-92-9

Molecular Formula

C14H24N4

Molecular Weight

248.37 g/mol

IUPAC Name

4-cyclohexyl-4-(1,2,4-triazol-1-ylmethyl)piperidine

InChI

InChI=1S/C14H24N4/c1-2-4-13(5-3-1)14(6-8-15-9-7-14)10-18-12-16-11-17-18/h11-13,15H,1-10H2

InChI Key

BDAJCEHKRPQTJD-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2(CCNCC2)CN3C=NC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of trifluoroacetic acid/dichloromethane/water (1:1:0.1, 10 mL) is added 4-cyclohexyl-4-[1,2,4]triazole-1-ylmethyl-piperidine-1-carboxylic acid tert-butyl ester, 3, (3.5 g, 10 mmol) which was obtained in the procedure herein above and the reaction mixture is allowed to stir for 30 to 60 minutes. The reaction solution is then concentrated in vacuo and partitioned between aqueous NaHCO3 and EtOAc. The organic phase is concentrated in vacuo and the crude product purified by HPLC over silica gel to afford the desired product.
Name
4-cyclohexyl-4-[1,2,4]triazole-1-ylmethyl-piperidine-1-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
trifluoroacetic acid dichloromethane water
Quantity
10 mL
Type
solvent
Reaction Step One

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